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Introduction

CRT0063465 is a novel pyrazolopyrimidine compound that has emerged as a significant
modulator of key cellular processes implicated in cancer progression. This small molecule acts
as a ligand for human phosphoglycerate kinase 1 (PGK1), a crucial enzyme in the glycolytic
pathway, and the stress sensor protein DJ-1 (also known as PARK7). Through its interaction
with this previously unknown PGK1/DJ-1 complex, CRT0063465 exerts influence over the
shelterin complex and telomere length regulation, thereby connecting cellular metabolism and
stress responses to the machinery of cellular immortality and genomic stability. This technical
guide provides an in-depth overview of CRT0063465, focusing on its mechanism of action, its
impact on cancer metabolism and metastasis, and the experimental methodologies used to
elucidate its function.

Core Mechanism of Action

CRT0063465's primary mechanism involves its binding to the glycolytic enzyme PGK1 and the
oxidative stress sensor DJ-1. Research has demonstrated that these two proteins form a
complex within cells. CRT0063465 modulates the activities of this complex, which in turn
influences telomere signaling pathways. This interaction is significant as it links glucose
homeostasis and oxidative stress, two hallmarks of cancer metabolism, directly to the
regulation of telomere length and stability.
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The binding of CRT0063465 to PGK1 occurs at the nucleotide-binding site, with a dissociation
constant (Kd) of 24 uM.[1] This interaction appears to be central to the compound's ability to
modulate downstream cellular processes.

Impact on Cancer Metabolism

Cancer cells are characterized by altered metabolic pathways, most notably a reliance on
aerobic glycolysis, a phenomenon known as the Warburg effect. PGK1 is a pivotal enzyme in
this pathway, catalyzing the first ATP-generating step. By targeting PGK1, CRT0063465 has
the potential to disrupt the energy production of cancer cells, thereby inhibiting their
proliferation and survival.

Furthermore, DJ-1 is a multifunctional protein that protects cells from oxidative stress, a
common feature of the tumor microenvironment. The interaction of CRT0063465 with the
PGK1/DJ-1 complex suggests a role in modulating the cellular response to metabolic and
oxidative stress, which are critical for cancer cell adaptation and survival.

Role in Metastasis Research

Metastasis, the spread of cancer cells to distant organs, is a complex process that requires
cancer cells to adapt to new microenvironments and survive various cellular stresses. The
ability of CRT0063465 to modulate stress-response pathways through DJ-1 and influence
cellular energetics via PGK1 suggests a potential role in interfering with the metastatic
cascade. While direct studies on CRT0063465 and metastasis are still emerging, its known
targets are deeply implicated in metastatic processes. PGK1 overexpression has been linked
to enhanced migratory and invasive capabilities of cancer cells. DJ-1 is also known to promote
epithelial-to-mesenchymal transition (EMT), a key process in metastasis.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of
CRT0063465.

Parameter Value Cell Line(s) Reference

Binding Affinity (Kd) of
24 uM - [1]
CRTO0063465 to PGK1
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. Treatment .
Experiment . Outcome Cell Line Reference
Conditions

10 nM and 100 Blocked

Hypoglycemic )
nM hypoglycemic
Telomere HCT116 [1]
) CRT0063465, up  telomere
Shortening _
to 84 days shortening
_ Modulated the
Shelterin 10 nM -
composition of
Complex CRTO0063465, 1 ) HCT116 [1]
] the shelterin
Modulation week
complex
Protected
o 100 nM against
Cytotoxicity ]
) CRT0063465, up  Bleomycin- A2780 [1]
Protection ]
to 100 hours induced
cytotoxicity

Signaling Pathways and Experimental Workflows
Signaling Pathway of CRT0063465

The following diagram illustrates the proposed signaling pathway through which CRT0063465
exerts its effects. CRT0063465 targets the PGK1/DJ-1 complex. This complex, in turn, interacts
with TRF2, a key component of the shelterin complex, at the telomeres. This interaction
modulates the composition and function of the shelterin complex, ultimately affecting telomere
length and stability. This pathway provides a mechanistic link between cellular metabolism (via
PGK1), stress response (via DJ-1), and the machinery of cellular aging and genomic stability.
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Metabolism & Stress
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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